N-(2-methoxyphenyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-1-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C22H23N3O2/c1-16-9-11-17(12-10-16)21-19-7-5-13-24(19)14-15-25(21)22(26)23-18-6-3-4-8-20(18)27-2/h3-13,21H,14-15H2,1-2H3,(H,23,26)
• InChI Key: KSXGLYCUFZUDRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=CC=CN3CCN2C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

N-(2-methoxyphenyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C22H23N3O2 and its molecular weight is 361.445. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on similar compounds has led to the synthesis of various derivatives with potential cytotoxic and biological activities. For instance, the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides has been documented, which involves reactions that yield pyrazolo[1,5-a]pyrimidine derivatives. These compounds have been evaluated for their cytotoxic activity against certain cell lines, indicating their potential as anticancer agents (Hassan, Hafez, & Osman, 2014).

Molecular and Supramolecular Structures

Studies on N-arylpyrazinecarboxamides have revealed diverse supramolecular structures through hydrogen bonding and pi-pi stacking interactions. This research provides insights into the molecular design for enhancing drug efficacy and stability (Wardell et al., 2008).

Antimicrobial and Antifungal Activities

Derivatives of N-(2-methoxyphenyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide have been synthesized and tested for their antibacterial and antifungal properties. The results indicate that some of these compounds display significant antimicrobial activity, which could be beneficial in developing new antimicrobial agents (Othman & Hussein, 2020).

Anticancer Derivatives

Research on pyrazolo[3,4,5-kl]acridine and indolo[2,3-a]acridine derivatives has led to the development of compounds with appreciable cytotoxicity in various cell lines, suggesting their potential as anticancer drugs. This underscores the importance of structural modifications in enhancing the therapeutic potential of such compounds (Bu, Chen, Deady, & Denny, 2002).

Green Synthesis Approaches

Efforts to develop environmentally friendly synthesis methods have resulted in the use of isonicotinic acid as a dual and biological organocatalyst for preparing pyrano[2,3-c]pyrazoles, showcasing an approach to sustainable chemical synthesis (Zolfigol et al., 2013).